Cas no 2531-11-5 (Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 4-acetate, (3a,4b)-)

Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 4-acetate, (3a,4b)- structure
2531-11-5 structure
Product Name:Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 4-acetate, (3a,4b)-
CAS No:2531-11-5
MF:C17H24O6
MW:324.368865966797
CID:272734
PubChem ID:114922
Update Time:2025-04-19

Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 4-acetate, (3a,4b)- Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 4-acetate, (3a,4b)-
    • Trichothec-9-ene-3alpha,4beta,15-triol, 12,13-epoxy-, 4-acetate
    • 4-Acetoxyscirpenol
    • [(1S,2R,7R,9R,10R,11S,12S)-10-Hydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] acetate
    • 2531-11-5
    • [(2R,7R,9R,10R,11S)-10-hydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] acetate
    • Spiro(2,5-methano-1-benzoxepin-10,2'-oxirane), trichothec-9-ene-3,4,15-triol deriv.
    • DTXSID30938509
    • Scirp-9-ene-3alpha,4beta,15-triol, 4-acetate
    • 3,15-dihydroxy-12,13-epoxytrichothec-9-en-4-yl acetate
    • Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, 4-acetate, (3alpha,4beta)-
    • 4-O-Acetoxyscirpenol
    • Inchi: 1S/C17H24O6/c1-9-4-5-16(7-18)11(6-9)23-14-12(20)13(22-10(2)19)15(16,3)17(14)8-21-17/h6,11-14,18,20H,4-5,7-8H2,1-3H3/t11-,12-,13-,14-,15?,16-,17?/m1/s1
    • InChI Key: YIFMFXZUYBFVFL-DIRMQTSCSA-N
    • SMILES: O1CC21[C@H]1[C@@H]([C@H](C2(C)[C@@]2(CO)CCC(C)=C[C@H]2O1)OC(C)=O)O

Computed Properties

  • Exact Mass: 324.15728848g/mol
  • Monoisotopic Mass: 324.15728848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 88.5Ų

Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 4-acetate, (3a,4b)- Related Literature

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